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Compound of Interest

Compound Name: Methyl 3-pentenoate

Cat. No.: B1582013 Get Quote

This document provides a concise summary of the fundamental molecular properties of Methyl
3-pentenoate, a compound relevant to professionals in chemical research and development.

Molecular Identity and Weight
The key quantitative descriptors for Methyl 3-pentenoate are its molecular formula and weight,

which are foundational for all stoichiometric calculations and analytical procedures.

Property Value

Molecular Formula C6H10O2[1][2][3]

Molecular Weight 114.14 g/mol [1][2][4]

Alternate Formula CH3CH=CHCH2COOCH3[5]

Methodology for Determination
The molecular formula and weight of a well-characterized compound like Methyl 3-pentenoate
are established through standard, universally accepted analytical techniques.

Experimental Protocols:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) provides the exact mass, which
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can be used to deduce the precise molecular formula by identifying the unique mass

signature of the elemental composition. For Methyl 3-pentenoate, the exact mass is

114.068079557 Da[4].

Elemental Analysis: This method determines the percentage composition of each element

(Carbon, Hydrogen, Oxygen) in the compound. The resulting percentages are converted into

an empirical formula, which is then reconciled with the molecular weight from mass

spectrometry to confirm the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure of the molecule. By identifying the number and types of

protons and carbon atoms and their connectivity, NMR confirms the arrangement of atoms

consistent with the molecular formula C6H10O2[1][2][3].

The workflow for confirming these properties follows a logical progression from initial

identification to structural confirmation.

Determination Workflow

Confirmed Properties

Mass Spectrometry
(Determines Molecular Weight)

Molecular Weight
(114.14 g/mol)

Elemental Analysis
(Determines Empirical Formula)

Molecular Formula
(C6H10O2)

NMR Spectroscopy
(Confirms Structure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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